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Compound of Interest

Compound Name: Diamet

CAS No.: 8065-43-8

Cat. No.: B1260869

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical agents like Diamet® herbicide is a critical component of laboratory safety

and environmental responsibility. Diamet® is a selective herbicide formulation containing the

active ingredients MCPA (2-methyl-4-chlorophenoxyacetic acid) and dicamba. Adherence to

established protocols is essential to mitigate risks to personnel and prevent environmental

contamination.

Essential Safety and Handling Protocols
Before initiating any disposal procedure, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE) and to be fully aware of the potential hazards associated

with Diamet®.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., PVC) are required.
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Protective Clothing: Wear cotton overalls buttoned to the neck and wrist, a washable hat,

and safety boots.[1][2]

Respiratory Protection: Not typically required under normal use with adequate ventilation, but

a respirator should be used if vapors or mists are generated.[3]

Hazard Summary:

Human Health: Harmful if swallowed or absorbed through the skin.[2][4] Causes serious eye

damage and skin irritation.[3][4]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[3][4] It is crucial to

prevent this chemical from entering drains, sewers, or waterways.[4][5]

Quantitative Hazard Data
The following table summarizes key toxicological and environmental data for the active

ingredients in Diamet®.
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Parameter MCPA Dicamba Reference

Acute Oral LD50 (rat) 700 mg/kg 1707 mg/kg [6]

Acute Dermal LD50

(rat/rabbit)
>1000 mg/kg (rat) >2000 mg/kg (rabbit) [6]

Acceptable Daily

Intake (ADI)
0.01 mg/kg/day 0.03 mg/kg/day [6]

No Observable

Adverse Effect Level

(NOAEL)

1.1 mg/kg/day 3 mg/kg/day [6]

Toxicity to Bees
Not toxic (>104 µ

g/bee )

Not toxic (>100 µ

g/bee )
[5][6]

Toxicity to Birds

(Bobwhite Quail

LD50)

377 mg/kg N/A [4][5]

Aquatic Toxicity

(Rainbow Trout LC50,

96hr)

50 - 560 mg/L 135 mg/L [5]

Soil Half-life
14 days to 1 month

(low persistence)

1 to 4 weeks

(moderately

persistent)

[3][6]

Experimental Protocols
The following protocols provide detailed methodologies for managing spills and

decontaminating equipment after use with Diamet®.

Protocol 1: Small Spill Management
Ensure Safety: Keep bystanders away and ensure the spill area is well-ventilated.[1] Wear

the full PPE as described above.

Containment: Reposition any leaking container to minimize further spillage. Dam and absorb

the spill with an inert absorbent material such as sand, soil, or vermiculite.[1][3]
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Collection: Shovel the absorbed material into a suitable, labeled, open-top container for

disposal.[1][6]

Decontamination of Spill Area: Scatter hydrated lime over the spill area.[1] After this, rinse

the area with water, preventing runoff from entering drains.[1]

Disposal: The collected waste is considered hazardous. It must be disposed of through a

licensed hazardous waste disposal company or a local authority's chemical collection

program.[5]

Protocol 2: Equipment Decontamination
Thorough decontamination of spray equipment is crucial to prevent cross-contamination of

other experiments or sensitive crops.

Initial Flush: Immediately after use, flush the entire spray system, including the tank, pump,

and plumbing, with clean water while still in the field.[7]

Neutralization: Fill the tank with water and add a cleaning agent. For MCPA and dicamba, a

household ammonia solution (1 quart per 25 gallons of water) is recommended.[8]

Circulation: Operate the pump to circulate the cleaning solution through the entire system,

including booms and nozzles, for 15-20 minutes.[8]

Soaking: Let the solution stand in the tank for several hours, preferably overnight, to ensure

complete neutralization of residues.[8]

Final Rinse: Flush the cleaning solution out through the boom. Remove nozzles and screens

and flush the entire system with two full tanks of clean water.[8]

Rinsate Disposal: The rinsate from the cleaning process should be sprayed onto an

appropriate fallow area, away from water sources or desirable plants.[1][7] Do not dispose of

rinsate in waterways or sewers.[1]

Diamet® Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Diamet® herbicide and its containers.
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Start: Unused Diamet® or Empty Container

Product Disposal

Container Disposal

Unused Product or Empty Container

Can the product be used for its intended purpose?

Triple or pressure rinse the container[2][6]

Use according to label instructions

Yes

Is it a small excess amount?

No

Offer to a licensed colleague or neighbor with the same need

Yes

Dispose as hazardous waste via licensed contractor or community collection program[9]

No

If no taker

Add rinsate to spray tank[1][2]

Is recycling or reconditioning available?

Return clean container to recycler or designated collection point[2]

Yes

Puncture container and dispose of in an approved landfill or bury 500mm deep in a designated pit[2]

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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